Cas no 2034228-00-5 (N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 2034228-00-5
• MF: C₂₀H₂₁N₇O₃S
• MW: 439.4908
• CID: 5348063
• Update Time: 2025-05-22

N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C20H21N7O3S/c1-14-8-9-21-20(24-14)26-31(29,30)16-6-4-15(5-7-16)25-19(28)17-12-18(23-13-22-17)27-10-2-3-11-27/h4-9,12-13H,2-3,10-11H2,1H3,(H,25,28)(H,21,24,26)
• InChI Key： NNYWAFGNHGXVHF-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(N([H])C1=NC([H])=C([H])C(C([H])([H])[H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 702
• XLogP3: 1.9
• Topological Polar Surface Area: 138

Additional information on N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

N-{4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide: A Comprehensive Overview

The compound CAS No. 2034228-00-5, known as N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising pharmacological properties. The name itself highlights key structural elements, including the presence of a pyrimidine ring system, a sulfamoyl group, and a pyrrolidine moiety, all of which contribute to its potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of this compound, revealing its stability and bioavailability. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for preclinical testing.

The molecular structure of N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is characterized by a biphenyl system connected via a sulfonamide linkage. This arrangement is believed to play a crucial role in its pharmacokinetic profile, particularly in terms of absorption and distribution. The presence of the pyrrolidine group further enhances its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

Preliminary pharmacological studies have demonstrated that this compound exhibits potent activity against various disease models. For instance, in vitro assays have shown significant inhibition of key enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies in animal models have indicated that it may possess anti-cancer properties by modulating cell proliferation and apoptosis pathways.

One of the most intriguing aspects of this compound is its ability to target multiple signaling pathways simultaneously. This polypharmacological approach is increasingly favored in drug development due to its potential to address complex diseases more effectively. Recent research has highlighted its interaction with both kinase and protease targets, further underscoring its versatility as a therapeutic candidate.

The development of CAS No. 2034228-00-5 has also been driven by the need for novel agents in treating chronic conditions such as neurodegenerative diseases and autoimmune disorders. Its unique chemical structure allows for selective binding to specific receptors, minimizing off-target effects and improving safety profiles. This has led to increased interest from pharmaceutical companies looking to expand their pipeline with innovative compounds.

In terms of clinical translation, ongoing preclinical trials are focusing on optimizing dosing regimens and assessing long-term safety profiles. Early results are promising, with minimal adverse effects observed at therapeutic concentrations. These findings have paved the way for potential phase I clinical trials in the near future.

The discovery and development of N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-6-(pyrrolidin-1-y